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Compound of Interest

Compound Name: 3-(Methoxymethoxy)propanal

Cat. No.: B1589682

An In-depth Technical Guide to the Safety and Handling of 3-(Methoxymethoxy)propanal

For research, scientific, and drug development professionals, the proficient handling of
specialized chemical intermediates is paramount to ensuring both laboratory safety and
experimental integrity. 3-(Methoxymethoxy)propanal is a bifunctional molecule featuring a
reactive aldehyde group and a methoxymethyl (MOM) protected primary alcohol.[1] This
structure makes it a valuable building block in multi-step organic synthesis, allowing for
selective transformations at the aldehyde terminus while the hydroxyl group remains masked.

[1]

This guide provides a comprehensive overview of the safety protocols, handling procedures,
and chemical reactivity of 3-(Methoxymethoxy)propanal. As a definitive Safety Data Sheet
(SDS) for this specific compound (CAS No. 109066-05-9) is not readily available in public
databases, the hazard information presented herein is extrapolated from the known profiles of
its constituent functional groups: aldehydes and acetals (MOM ethers). This approach,
grounded in chemical principles, provides a robust framework for risk assessment and safe
laboratory practice.

Physicochemical Properties and Identification

A clear understanding of a compound's physical properties is the foundation of its safe handling
and use in experimental design.
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Property Value Source
Chemical Name 3-(Methoxymethoxy)propanal N/A
CAS Number 109066-05-9 [1]
Molecular Formula CsH1003 [1]
Molecular Weight 118.13 g/mol [1]
Appearance Not specified; likely a liquid Inferred
Boiling Point Not available N/A
Storage Room temperature, dry [1]

Hazard Identification and GHS Classification
(Inferred)

The hazard profile of 3-(Methoxymethoxy)propanal is derived from the reactivity of the
aldehyde group and the chemical nature of the MOM ether. Aldehydes, particularly those with
low molecular weight, are often flammable, volatile, and can cause irritation to the skin, eyes,
and respiratory tract.[2] The MOM ether is an acetal, which is generally stable but can
hydrolyze under acidic conditions to release methanol and formaldehyde, both of which are
toxic.[3][4]

Based on the closely related structure of 3-methoxypropanal and general aldehyde chemistry,
the following GHS classification should be conservatively assumed.
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Hazard . . Source
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Risk Assessment and Control Workflow

A systematic approach to risk assessment is critical before handling any chemical. This
involves identifying hazards, evaluating risks, and implementing control measures.

© 2025 BenchChem. All rights reserved. 3/8 Tech Support


https://pubchem.ncbi.nlm.nih.gov/compound/Propanal_-3-methoxy
https://pubchem.ncbi.nlm.nih.gov/compound/Propanal_-3-methoxy
https://pubchem.ncbi.nlm.nih.gov/compound/Propanal_-3-methoxy
https://pubchem.ncbi.nlm.nih.gov/compound/Propanal_-3-methoxy
https://pubchem.ncbi.nlm.nih.gov/compound/Propanal_-3-methoxy
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1589682?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

4 N\

Planning Phase
Identify Compound:
3-(Methoxymethoxy)propanal

Consult SDS
(or analogs)

\ 4
Review Hazards:
Flammability, Irritation,
Toxicity (Inferred)

m

valuate quantities
& procedure

\ 4

Assess Risks:

Inhalation, Skin/Eye Contact,
Ignition Sources

Select Controls Select Contro Select Controls

%)

Contrgyl Implementation

Engineering Controls: Administrative Controls: Personal Protective Equipment (PPE):
Chemical Fume Hood, Develop SOP, Safety Goggles, Lab Coat,
Flammable Storage Cabinet Restrict Access Nitrile Gloves
Proceed with Proceed with Proceed with
precautions precautions precautions
é Execution %;l Response

»| Perform Experiment |<

]
In case of
i incident
A /
Emergency Preparedness:
Spill Kit, Eyewash/Shower,
Fire Extinguisher

J

Click to download full resolution via product page

Caption: Risk assessment workflow for handling 3-(Methoxymethoxy)propanal.
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Safe Handling, Storage, and Emergency Procedures

Engineering Controls:

 All manipulations of 3-(Methoxymethoxy)propanal should be conducted in a certified
chemical fume hood to minimize inhalation exposure.[5]

» Use explosion-proof equipment and ensure proper grounding and bonding of containers
during transfers to prevent static discharge, a potential ignition source.[6][7]

Personal Protective Equipment (PPE):
o Eye Protection: Chemical safety goggles or a face shield must be worn at all times.[8]

» Skin Protection: A flame-resistant lab coat and appropriate chemical-resistant gloves (e.g.,
nitrile) are mandatory. Inspect gloves before use and wash hands thoroughly after handling.

[5]18]

o Clothing: Wear full-length pants and closed-toe shoes to cover all exposed skin on the lower
body.[8]

Storage and Stability:

» Store in a cool, dry, and well-ventilated area designated for flammable liquids, away from
heat, sparks, and open flames.[9][10]

» Keep containers tightly closed and upright to prevent leakage.[5][11]

o Incompatibilities: Segregate from strong oxidizing agents and acids.[9] The MOM ether
linkage is acid-labile and contact with acids can cause decomposition.[3][4]

Spill and First Aid Procedures:

o Spills: In the event of a spill, eliminate all ignition sources immediately.[12] Absorb the spill
with an inert material (e.g., sand or vermiculite), place it in a sealed container, and dispose of
it as hazardous waste according to institutional guidelines.[12]
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» Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,
holding eyelids open. Seek immediate medical attention.[12][13]

» Skin Contact: Remove contaminated clothing and wash the affected area with soap and
water.[12]

 Inhalation: Move the individual to fresh air. If breathing is difficult, administer oxygen and
seek medical attention.[5]

 Ingestion: Do NOT induce vomiting. Rinse mouth with water and seek immediate medical
attention.[11]

Reactivity Profile and Deprotection Considerations

The synthetic utility of 3-(Methoxymethoxy)propanal stems from the orthogonal reactivity of
its two functional groups. The aldehyde is available for standard transformations (e.g.,
oxidation, reduction, olefination, reductive amination), while the MOM-protected alcohol
remains stable under a wide range of non-acidic conditions.

Stability of the MOM Ether: The methoxymethyl (MOM) ether is stable to strongly basic and
nucleophilic conditions, as well as many oxidizing and reducing agents.[3][14] This stability
allows for extensive chemical modification at the aldehyde position without premature cleavage
of the protecting group.

Acid-Catalyzed Deprotection: The MOM group is an acetal and is readily cleaved under acidic
conditions.[3] The mechanism involves protonation of the ether oxygen, followed by elimination
of methanol to form an oxonium ion, which is then hydrolyzed by water. This lability is a critical
consideration in synthetic planning, as any acidic reagents or workup conditions can lead to
unintended deprotection.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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